Cas no 112041-05-1 (1,3-Diaminopropane-N,N’-diacetic Acid)

• Product Name: 1,3-Diaminopropane-N,N’-diacetic Acid
• CAS No: 112041-05-1
• MF: C₇H₁₄N₂O₄
• MW: 190.197062015533
• MDL: MFCD00142534
• CID: 129507
• PubChem ID: 87575220
• Update Time: 2025-04-19

1,3-Diaminopropane-N,N’-diacetic Acid Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(3-aminopropyl)-, mono(carboxymethyl) deriv. (9CI)
• 1,3-Diaminopropane-N,N'-diacetic Acid
• 1,3-PROPYLENEDIAMINE-N,N'-DIACETIC ACID
• 1,3-PROPYLENEDIAMINE-N N''-DIACETIC ACID 97+%
• 2-[3-(carboxymethylamino)propylamino]acetic acid
• N,N'-Trimethylenediglycine
• NCIOpen2_002245
• trimethylenediiminodiacetic acid
• Glycine, N,N'-1,3-propanediylbis-
• 1,3-Diaminopropane-N,N'-diaceticAcid
• AK192591
• P1115
• 2-({3-[(carboxymethyl)amino]propyl}amino)acetic acid
• 1,3-DIAMINOPROPANE-N,N/'-DIACETIC ACID
• 112041-05-1
• AKOS026671299
• AS-63197
• D92073
• MFCD00142534
• A894659
• SCHEMBL4260452
• 57119-37-6
• ({3-[(CARBOXYMETHYL)AMINO]PROPYL}AMINO)ACETIC ACID
• 1,3-Diaminopropane-N,N''-diacetic Acid
• 2,2'-(Propane-1,3-diylbis(azanediyl))diacetic acid
• 1,3-Diaminopropane-N,N’-diacetic Acid

• MDL： MFCD00142534
• Inchi： 1S/C7H14N2O4/c10-6(11)4-8-2-1-3-9-5-7(12)13/h8-9H,1-5H2,(H,10,11)(H,12,13)
• InChI Key： RKPHYUBLENEQNT-UHFFFAOYSA-N
• SMILES： OC(CNCCCNCC(=O)O)=O

Computed Properties

• Exact Mass: 190.09500
• Monoisotopic Mass: 190.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -5.6

Experimental Properties

• PSA: 98.66000
• LogP: -0.49330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides